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Compound of Interest

Compound Name: d-Glucoheptose

Cat. No.: B1631966 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides a comprehensive, step-by-step procedure for the proper

disposal of d-Glucoheptose, a seven-carbon monosaccharide. While d-Glucoheptose is not

classified as a hazardous substance, it is imperative to adhere to established laboratory safety

protocols and local regulations for chemical waste.[1][2][3][4]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is essential to wear the appropriate Personal

Protective Equipment (PPE). This includes safety glasses with side shields, chemical-resistant

gloves, and a laboratory coat.[1][5][6] All handling of d-Glucoheptose should be conducted in

a well-ventilated area to minimize the potential for dust inhalation.[3][5] In the event of a spill,

the solid material should be carefully swept up to avoid generating dust and placed into a

suitable container for disposal.[5][7]

Step-by-Step Disposal Protocol
The recommended method for the disposal of d-Glucoheptose is to treat it as a chemical

waste product and utilize a licensed professional waste disposal service.[1][3] Do not dispose

of d-Glucoheptose down the drain or in regular trash.[1]

1. Waste Identification and Segregation:
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Identify the waste stream containing d-Glucoheptose.

If d-Glucoheptose has been mixed with other chemicals, the disposal procedure must

account for the hazards of all components in the mixture.[1]

Segregate this waste from other laboratory waste streams, such as radioactive or

biohazardous waste.[1]

2. Containerization:

Place the waste d-Glucoheptose into a clearly labeled, sealed, and chemically compatible

container.[1][3]

The label should prominently display the full chemical name, "d-Glucoheptose," and any

other identifiers required by your institution's waste management program.[1]

3. Storage:

Store the sealed container with other non-hazardous solid chemical waste.[1]

Ensure the storage area is a designated, secure location away from incompatible materials.

[7]

4. Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or equivalent

safety office to schedule a pickup for the chemical waste.[1][3]

Provide the waste disposal service with any available safety information, such as a Safety

Data Sheet (SDS) if one is available.[1]

5. Documentation:

Maintain a detailed record of the disposed chemical, including the quantity and the date of

disposal, in your laboratory's chemical inventory or waste log.[1]

Quantitative Data Summary
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Property Data

Chemical Name d-Glucoheptose

CAS Number 62475-58-5

Molecular Formula C₇H₁₄O₇

Molecular Weight 210.18 g/mol

Appearance White powder

Solubility in Water 86.76 g/L (at 20°C)

Hazard Classification Not generally classified as hazardous

Experimental Protocols
While this document focuses on disposal, the principles of safe handling are rooted in standard

laboratory practices. All procedures involving d-Glucoheptose should be conducted in

accordance with your institution's chemical hygiene plan. This includes risk assessments for

any new experimental protocols involving this compound.

Disposal Workflow
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d-Glucoheptose Disposal Workflow

Start: Identify d-Glucoheptose Waste

Wear Appropriate PPE
(Gloves, Safety Glasses, Lab Coat)

Is the waste mixed with hazardous materials?

Segregate as Hazardous Waste

Yes

Segregate as Non-Hazardous Chemical Waste

No

Package in Labeled, Sealed,
Compatible Container

Store in Designated Chemical Waste Area

Contact EHS for Professional Disposal

Document Disposal in Lab Records

End

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of d-Glucoheptose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

